Cas no 477296-62-1 ((E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477296-62-1
• MF: C₂₁H₁₃ClN₄S
• MW: 388.87272143364
• CID: 6435765
• PubChem ID: 5852304
• Update Time: 2025-10-28

(E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (2E)-N-(4-chloroanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide
• (E)-N'-(4-chlorophenyl)-4-(naphthalen-2-yl)thiazole-2-carbohydrazonoyl cyanide
• F0837-0291
• AKOS024601069
• 477296-62-1
• (2Z)-N-(4-chloroanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(4-chlorophenyl)hydrazinylidene]-4-(2-naphthalenyl)-

• Inchi： 1S/C21H13ClN4S/c22-17-7-9-18(10-8-17)25-26-19(12-23)21-24-20(13-27-21)16-6-5-14-3-1-2-4-15(14)11-16/h1-11,13,25H/b26-19+
• InChI Key： JQPDAHMANGTIME-LGUFXXKBSA-N
• SMILES： S1C=C(C2=CC=C3C(=C2)C=CC=C3)N=C1/C(/C#N)=N/NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 388.0549453g/mol
• Monoisotopic Mass: 388.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 582.1±52.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Additional information on (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477296-62-1)

Compound with the CAS number 477296-62-1 and the product name (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a thiazole core, a naphthalene moiety, and a cyano group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The thiazole ring is a prominent pharmacophore in medicinal chemistry, known for its wide range of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a naphthalene group into the molecular structure enhances its lipophilicity and solubility, which are critical factors for drug bioavailability and efficacy. Additionally, the cyano group introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions.

In recent years, there has been growing interest in developing novel thiazole derivatives as potential therapeutic agents. Several studies have demonstrated the efficacy of thiazole-based compounds in inhibiting various enzymes and receptors involved in pathological processes. For instance, research has shown that certain thiazole derivatives exhibit potent antitumor activity by targeting key signaling pathways in cancer cells. The compound (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide is being investigated as a potential lead compound for further development due to its unique structural features and promising preliminary results.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization with the naphthalene and cyano groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

Biological evaluation of (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide has revealed intriguing pharmacological properties. Preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against several enzymes implicated in inflammation and cancer progression. Notably, it demonstrates potent binding affinity to cyclooxygenase-2 (COX-2), an enzyme widely recognized for its role in pain and inflammation. This finding aligns with the increasing interest in developing COX-2 inhibitors as therapeutic agents for chronic inflammatory diseases.

The naphthalene moiety in the molecular structure appears to contribute to the compound's ability to interact with biological targets through hydrophobic interactions. This feature is particularly important for drugs that need to cross cell membranes to reach their sites of action. Furthermore, the cyano group may enhance binding affinity by forming hydrogen bonds or participating in electrostatic interactions with polar residues on protein surfaces.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide to biological targets with high accuracy. Molecular docking studies have been performed using various computational platforms to identify potential binding pockets on target proteins. These studies have provided valuable insights into the molecular interactions that govern the compound's biological activity and have guided the design of more potent derivatives.

The development of novel pharmaceutical agents requires a thorough understanding of their pharmacokinetic properties to ensure optimal therapeutic efficacy and safety. In vitro dissolution studies have been conducted to assess the solubility and release characteristics of (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide. These studies have revealed that the compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. However, further optimization may be necessary to improve solubility for applications requiring rapid absorption.

The potential therapeutic applications of this compound are broadening as more research emerges on its biological activities. Beyond its anti-inflammatory properties, preliminary evidence suggests that it may also exhibit anticancer effects by inhibiting key enzymes involved in tumor growth and metastasis. Additionally, its structural features make it an attractive candidate for further development into treatments for neurological disorders characterized by oxidative stress and inflammation.

In conclusion, (E)-N-(4-chlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477296-62-1) represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preliminary biological results, make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing various therapeutic challenges in medicine.